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Compound of Interest

Compound Name: Triptinin B

Cat. No.: B15571394

Get Quote

No Information Available on "Triptinin B"
Extensive searches of publicly available scientific literature and databases have yielded no

information on a compound specifically named "Triptinin B." It is possible that this is a novel or

proprietary compound not yet described in published research, or that the name is a

misspelling of a different substance.

The preliminary search for "Triptinin B" and its potential biological activities did not return any

relevant results. Further investigation into related terms also did not provide any data on a

compound with this name. Therefore, it is not possible to provide a technical guide, data

presentation, experimental protocols, or signaling pathway diagrams for "Triptinin B" at this

time.

For researchers, scientists, and drug development professionals interested in compounds with

potential biological activities, the following summaries from the initial, broader search may be of

interest. These summaries pertain to other compounds and are provided as a potential, albeit

indirect, point of reference in the event of a naming error in the original query.
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While no data exists for "Triptinin B," the search did retrieve information on other compounds

with documented biological activities:

Aurovertin B: This natural compound has demonstrated potent antiproliferative activity against

triple-negative breast cancer cells (TNBC).[1] Studies have shown that Aurovertin B can induce

apoptosis in human triple-negative breast cancer cells.[1]

Sumatriptan: Primarily known for its use in treating migraine headaches, sumatriptan has also

been investigated for its anti-inflammatory properties.[2] Research suggests it can reduce the

levels of inflammatory markers.[2]

Fluorinated Chalcones: These molecules have been reported to possess potent anticancer

properties, particularly against triple-negative breast cancer (TNBC) cells.[3] Their mechanisms

of action are linked to the regulation of processes such as apoptosis and the inhibition of cell

growth.[3]

Urolithin B: A gut microbial metabolite of ellagitannins, Urolithin B has been studied for its anti-

inflammatory and antioxidant effects.[4] It has been shown to inhibit the production of pro-

inflammatory cytokines in microglial cells.[4]

It is recommended to verify the correct name and spelling of the compound of interest to

enable a more targeted and effective literature search. Without a valid compound name, a

detailed technical guide as requested cannot be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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